1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-(3-fluorophenyl)-3-piperidinamine

• IUPAC Name: 1-[(1,5-dimethylpyrazol-4-yl)methyl]-N-(3-fluorophenyl)piperidin-3-amine
• InChI: InChI=1S/C17H23FN4/c1-13-14(10-19-21(13)2)11-22-8-4-7-17(12-22)20-16-6-3-5-15(18)9-16/h3,5-6,9-10,17,20H,4,7-8,11-12H2,1-2H3
• InChI Key: OTAHYQKRHUUFIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CN2CCCC(C2)NC3=CC(=CC=C3)F
• Molecular Formula: C17H23FN4
• Molecular Weight: 302.4 g/mol

Description

Pyrazole compounds, which include 1,5-dimethyl-1H-pyrazol-4-yl, are known for their diverse pharmacological effects. They are heterocyclic organic compounds characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Pyrazoles can be synthesized in a variety of ways. For instance, they can be prepared by condensation of 1,3-diketones with hydrazine. Another method involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation.

Molecular Structure Analysis

The molecular structure of pyrazole compounds is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. The exact structure of “1-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-(3-fluorophenyl)-3-piperidinamine” would depend on the specific arrangement of these atoms and the attached functional groups.

Chemical Reactions Analysis

The chemical reactions involving pyrazole compounds can vary widely depending on the specific compound and conditions. For example, pyrazoles react with potassium borohydride to form a class of ligands known as scorpionate.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with pKb 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of pyrazole compounds can vary depending on their specific structure and the biological system in which they are acting. Some pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on pyrazole compounds could include further exploration of their pharmacological effects, development of new synthesis methods, and investigation of their potential uses in various applications.